Cas no 22320-28-1 (2-methyl-6-Indolizinecarboxylic acid ethyl ester)
22320-28-1 structure
Product Name:2-methyl-6-Indolizinecarboxylic acid ethyl ester
CAS No:22320-28-1
MF:C12H13NO2
MW:203.237123250961
CID:1109319
PubChem ID:127257806
Update Time:2025-04-20
2-methyl-6-Indolizinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-Indolizinecarboxylic acid ethyl ester
- ethyl 2-methylindolizine-6-carboxylate
- 22320-28-1
- Propyl indolizine-6-carboxylate
-
- Inchi: 1S/C12H13NO2/c1-2-8-15-12(14)10-5-6-11-4-3-7-13(11)9-10/h3-7,9H,2,8H2,1H3
- InChI Key: OKFPRCZKMNAIEO-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC2=CC=CN2C=1)=O)CCC
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
2-methyl-6-Indolizinecarboxylic acid ethyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
22320-28-1 (2-methyl-6-Indolizinecarboxylic acid ethyl ester) Related Products
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